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Introduction
Ophiobolins are a class of sesterterpenoids, natural products derived from five isoprene units,

that are produced by various fungal species, primarily from the genera Bipolaris and

Aspergillus.[1] These compounds are characterized by a distinctive 5-8-5 tricyclic carbon

skeleton.[1] The ophiobolin family has garnered significant interest within the scientific

community due to a wide spectrum of biological activities, including phytotoxic, antimicrobial,

nematocidal, and cytotoxic effects.[1]

This technical guide focuses on Ophiobolin D, a less common member of this family. It is

important to note that Ophiobolin D appears to be an unstable molecule, and much of the

definitive structural information available in the literature pertains to a stable, rearranged

derivative. This document will primarily detail the structure and properties of this well-

characterized derivative, while also providing general context for the broader ophiobolin class.

Chemical Structure and Stereochemistry of the
Ophiobolin D Derivative
The structure of the native Ophiobolin D has not been fully elucidated with modern

spectroscopic techniques, likely due to its instability. However, a stable derivative, formed

through transannular cyclization, has been isolated and its structure and stereochemistry were
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confirmed by single-crystal X-ray diffraction studies.[2] This derivative, referred to as dehydro-

ophiobolin D, possesses a novel and complex ring system composed of four fused five-

membered rings, a departure from the typical 5-8-5 ophiobolin core.[2][3]

The formation of this unique tetracyclic structure is proposed to occur via an intramolecular

Michael attack, where a carbanion formed at C-10 attacks the α,β-unsaturated ketone system

within the eight-membered ring.[2] A key finding from the crystallographic analysis is that all

ring junctions in this derivative are cis-fused.[2]

Molecular Formula: C₂₅H₃₄O₃ (for the diketone derivative (II) described by Nozoe et al.)

Core Skeleton: Tetracyclic 5-5-5-5 fused ring system.

Below is a representation of the chemical structure of this key Ophiobolin D derivative.
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Structure of the Characterized Ophiobolin D Derivative

Fig. 1: Structure of the tetracyclic derivative of Ophiobolin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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